Cas no 79801-37-9 (Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl-)

Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl- structure
79801-37-9 structure
Product Name:Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl-
CAS No:79801-37-9
MF:C9H14O
MW:138.206862926483
CID:574472
PubChem ID:157582
Update Time:2025-04-19

Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo(3.1.1)heptan-6-one, 7,7-dimethyl-
    • 6,6-dimethylbicyclo[3.1.1]heptan-7-one
    • Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl-
    • 7,7-dimethylbicyclo[3.1.1]heptan-6-one
    • DTXSID201000746
    • 79801-37-9
    • Inchi: 1S/C9H14O/c1-9(2)6-4-3-5-7(9)8(6)10/h6-7H,3-5H2,1-2H3
    • InChI Key: XPXBDAVIMPZNSQ-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCC1C2(C)C

Computed Properties

  • Exact Mass: 138.104
  • Monoisotopic Mass: 138.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.986
  • Boiling Point: 196.3°C at 760 mmHg
  • Flash Point: 65.5°C
  • Refractive Index: 1.479
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